5-(4-Chloro-thiophen-2-yl)-1-methyl-1H-[1,2,4]triazole

• Molecular Formula: C7H6ClN3S
• Molecular Weight: 199.66 g/mol
• IUPAC Name: 5-(4-chlorothiophen-2-yl)-1-methyl-1,2,4-triazole
• InChI: InChI=1S/C7H6ClN3S/c1-11-7(9-4-10-11)6-2-5(8)3-12-6/h2-4H,1H3
• InChI Key: KURDJOFACNOXMV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC=N1)C2=CC(=CS2)Cl

Description

5-(4-Chloro-thiophen-2-yl)-1-methyl-1H-[1,2,4]triazole is a useful research compound. Its molecular formula is C7H6ClN3S and its molecular weight is 199.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 3-L reaction flask equipped with a cooling bath, air stirrer, and thermometer probe is charged with 4-chloro-N-dimethylaminomethylene-2-thiophene carboxamide. (155 g, 0.715 moles) and HOAc (1500 mL) to form a solution. Using an ice-water cooling bath to maintain the temperature at ≦30° C., methylhydrazine (33.2 g, 0.721 moles) is added dropwise via an addition funnel over 15-20 minutes to form a light yellow slurry. Gradually, the reaction is heated to 90° C. and held at 90° C. for 30 minutes. After analysis of the mixture by GC, the reaction is cooled to ˜70° C.; then, concentrated to a thick oil/slurry. De-ionized H2O (1.67 L) is slowly added to precipitate solids; then, the mixture is cooled to <30° C., filtered and washed with de-ionized H2O (1.67 L). The wet solids (125.8 g) are re-dissolved in warm MTBE (1.64 L), dried over Na2SO4, filtered and concentrated to dryness giving the title compound as a pale yellow solid (85.8 g, 60.1% 91.9% area % by GC).